Cas no 2228208-86-2 (3-(4-methylnaphthalen-1-yl)methylazetidine)

• Product Name: 3-(4-methylnaphthalen-1-yl)methylazetidine
• CAS No: 2228208-86-2
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 5934910
• PubChem ID: 165649323
• Update Time: 2025-06-08

3-(4-methylnaphthalen-1-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylnaphthalen-1-yl)methylazetidine
• 3-[(4-methylnaphthalen-1-yl)methyl]azetidine
• 2228208-86-2
• EN300-1808107

• Inchi： 1S/C15H17N/c1-11-6-7-13(8-12-9-16-10-12)15-5-3-2-4-14(11)15/h2-7,12,16H,8-10H2,1H3
• InChI Key： JUHGNGHHNBQYQG-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CC=C(C)C3C=CC=CC2=3)C1

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-methylnaphthalen-1-yl)methylazetidine

Introduction to 3-(4-methylnaphthalen-1-yl)methylazetidine (CAS No: 2228208-86-2)

The compound 3-(4-methylnaphthalen-1-yl)methylazetidine (CAS No: 2228208-86-2) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This azetidine derivative, characterized by its unique structural motif, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-methylnaphthalen-1-yl moiety in its molecular framework suggests promising interactions with biological targets, making it a valuable scaffold for further chemical manipulation and biological evaluation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for innovative therapeutic agents. Azetidine, as a six-membered nitrogen-containing ring, is known for its ability to mimic natural bioactive scaffolds, such as piperidine and pyrrolidone. The introduction of aromatic groups like the 4-methylnaphthalen-1-yl substituent enhances the compound's lipophilicity and electronic properties, which are critical factors in drug-receptor binding affinity. This particular derivative has been studied for its pharmacological potential, particularly in the context of modulating enzyme activity and receptor interactions.

One of the most compelling aspects of 3-(4-methylnaphthalen-1-yl)methylazetidine is its versatility as a chemical probe. Researchers have leveraged this compound to investigate mechanisms of action in various disease models. For instance, studies have indicated that derivatives of this nature may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways. The 4-methylnaphthalen-1-yl group, in particular, has been shown to enhance binding interactions with specific protein targets, thereby increasing the compound's efficacy.

The synthesis of 3-(4-methylnaphthalen-1-yl)methylazetidine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. The use of advanced catalytic systems has enabled more efficient and scalable production routes, which are essential for both academic research and industrial applications. These synthetic strategies not only underscore the compound's accessibility but also demonstrate the broader capabilities of contemporary chemical synthesis.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 3-(4-methylnaphthalen-1-yl)methylazetidine to biological targets. These studies often employ high-resolution crystal structures or homology models to predict how the compound interacts with proteins or nucleic acids. The integration of quantum mechanical calculations has further refined our understanding of electronic interactions within the molecule, providing insights into its reactivity and stability.

The pharmacokinetic properties of this compound are also under active investigation. Preliminary data suggest that it exhibits favorable solubility profiles and metabolic stability, which are crucial for its potential clinical translation. Additionally, the presence of the 4-methylnaphthalen-1-yl group may contribute to improved blood-brain barrier penetration, a desirable trait for central nervous system therapies. These attributes make 3-(4-methylnaphthalen-1-yl)methylazetidine an attractive candidate for further development.

In vitro and in vivo studies have provided preliminary evidence supporting the therapeutic potential of this derivative. For example, preclinical trials have demonstrated its efficacy in models of pain management and neuroprotection. The ability to modulate specific signaling pathways without significant off-target effects is a key advantage highlighted by these studies. Such findings are particularly encouraging given the growing demand for targeted therapies that minimize adverse effects.

The future direction of research on 3-(4-methylnaphthalen-1-yl)methylazetidine is likely to focus on optimizing its pharmacological profile through structure-based drug design. By systematically modifying substituents or exploring analogs with different functional groups, researchers aim to enhance potency, selectivity, and bioavailability. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

Moreover, advancements in green chemistry principles are expected to influence the synthesis of this compound. Sustainable methodologies that reduce waste and energy consumption will not only improve cost-efficiency but also align with global efforts toward environmental responsibility. Such innovations are likely to become increasingly important as pharmaceutical development continues to evolve.

The broader impact of compounds like 3-(4-methylnaphthalen-1-yl)methylazetidine extends beyond individual research projects. They serve as valuable building blocks for libraries used in high-throughput screening programs aimed at identifying new drug candidates. The diversity inherent in their structural frameworks allows for rapid exploration across multiple therapeutic areas, fostering interdisciplinary collaboration within the scientific community.

In conclusion,3-(4-methylnaphthalen-1-yl)methylazetidine (CAS No: 2228208-86-2) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features offer a rich foundation for developing novel therapeutics with significant clinical implications. As ongoing studies continue to uncover its full potential,this compound is poised to play an important role in addressing unmet medical needs across various disease states.